
Sequosempervirin D: A Technical Overview of its
Discovery and Natural Source

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sequosempervirin D

Cat. No.: B602808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sequosempervirin D is a naturally occurring norlignan compound that was first identified as

part of a group of related molecules isolated from the coastal redwood tree, Sequoia

sempervirens. This technical guide provides a comprehensive overview of the discovery,

natural source, and available biological activity data related to Sequosempervirin D and its

analogs. The information is intended to serve as a foundational resource for researchers in

natural product chemistry, pharmacology, and drug discovery.

Discovery and Natural Source
Sequosempervirin D was discovered as one of six new norlignans, named sequosempervirins

B-G, isolated from the branches and leaves of Sequoia sempervirens (D. Don) Endl.[1]. The

discovery was the result of phytochemical investigation of this coniferous tree, which is known

for its rich composition of secondary metabolites. The isolation and structure elucidation of

these compounds were reported by Zhang and colleagues in 2005[1]. The structures of these

norlignans were determined using a combination of spectroscopic techniques, primarily high-

resolution mass spectrometry (HR-MS) and various one- and two-dimensional nuclear

magnetic resonance (NMR) methods[1].

Table 1: Norlignans Discovered alongside Sequosempervirin D from Sequoia sempervirens
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Compound Name Molecular Formula

Sequosempervirin B C17H18O4

Sequosempervirin C C17H20O4

Sequosempervirin D C17H20O5

Sequosempervirin E C18H22O5

Sequosempervirin F C18H20O5

Sequosempervirin G C18H20O6

Agatharesinol C18H22O4

Agatharesinol acetonide C21H26O4

Sugiresinol C19H22O5

Data compiled from Zhang et al., 2005[1].

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Sequosempervirin D
are contained within the primary research article by Zhang et al. (2005). Unfortunately, the full

text of this article is not publicly available, limiting the ability to provide the explicit, step-by-step

methodologies. However, a general workflow for the isolation of norlignans from a plant source

can be inferred and is presented below.

General Isolation and Purification Workflow
The isolation of Sequosempervirin D and its analogs from Sequoia sempervirens would

typically follow a multi-step process involving extraction, fractionation, and chromatography.
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A generalized workflow for the isolation of norlignans from plant material.

Biological Activity
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While specific biological activity data for Sequosempervirin D is not detailed in the available

literature, the initial study by Zhang et al. (2005) reports on the bioactivity of the extracts and

some of the isolated compounds.

The acetone extract of Sequoia sempervirens demonstrated antifungal activity against Candida

glabrata with an IC50 value of 15.98 µg/mL[1]. Additionally, both the acetone and methanol

extracts showed inhibitory activity against the proteolytic enzyme cathepsin B, with IC50 values

of 4.58 and 5.49 µg/mL, respectively[1].

Among the isolated norlignans, agatharesinol acetonide exhibited anticancer activity against

the A549 non-small-cell lung cancer cell line, with an IC50 value of 27.1 µM[1]. The bioactivity

of Sequosempervirin D itself was not specified in the abstract of the primary publication.

Further research would be required to elucidate the specific pharmacological properties of this

compound.

Table 2: Reported Biological Activities of Sequoia sempervirens Extracts and Related

Compounds

Sample Activity Type Target IC50 Value

Acetone Extract Antifungal Candida glabrata 15.98 µg/mL

Acetone Extract Enzyme Inhibition Cathepsin B 4.58 µg/mL

Methanol Extract Enzyme Inhibition Cathepsin B 5.49 µg/mL

Agatharesinol

acetonide
Anticancer A549 cell line 27.1 µM

Data from Zhang et al., 2005[1].

Signaling Pathways and Mechanisms of Action
Currently, there is no available information in the scientific literature regarding the specific

signaling pathways or mechanisms of action for Sequosempervirin D. The reported anticancer

activity of the related compound, agatharesinol acetonide, suggests a potential for interaction

with cellular pathways involved in cancer cell proliferation and survival. However, without

further studies, any proposed mechanism would be speculative.
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Conclusion
Sequosempervirin D is a member of a series of norlignans isolated from the branches and

leaves of the coastal redwood, Sequoia sempervirens. While its discovery and chemical

characterization have been reported, detailed information on its specific biological activities and

mechanisms of action remains to be elucidated. The bioactivity of extracts from its natural

source and of a related norlignan suggests that Sequosempervirin D and its analogs may be

of interest for further investigation in the context of antifungal and anticancer drug discovery.

Future research should focus on the total synthesis of Sequosempervirin D to enable more

extensive biological screening and mechanistic studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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